(1R,2R)-N-[2-(4-ethyl-5-methyl-1,3-thiazol-2-yl)ethyl]-2-(2-methoxyphenyl)cyclopropane-1-carboxamide

• IUPAC Name: (1R,2R)-N-[2-(4-ethyl-5-methyl-1,3-thiazol-2-yl)ethyl]-2-(2-methoxyphenyl)cyclopropane-1-carboxamide
• InChI: InChI=1S/C19H24N2O2S/c1-4-16-12(2)24-18(21-16)9-10-20-19(22)15-11-14(15)13-7-5-6-8-17(13)23-3/h5-8,14-15H,4,9-11H2,1-3H3,(H,20,22)/t14-,15+/m0/s1
• InChI Key: ZXBMFXCFQGAJGI-LSDHHAIUSA-N
• Canonical SMILES: CCC1=C(SC(=N1)CCNC(=O)C2CC2C3=CC=CC=C3OC)C
• Isomeric SMILES: CCC1=C(SC(=N1)CCNC(=O)[C@@H]2C[C@H]2C3=CC=CC=C3OC)C
• Molecular Formula: C19H24N2O2S
• Molecular Weight: 344.5 g/mol

Description

(1R,2R)-N-[2-(4-ethyl-5-methyl-1,3-thiazol-2-yl)ethyl]-2-(2-methoxyphenyl)cyclopropane-1-carboxamide is a complex organic compound featuring a cyclopropane ring, a thiazole moiety, and a methoxyphenyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (1R,2R)-N-[2-(4-ethyl-5-methyl-1,3-thiazol-2-yl)ethyl]-2-(2-methoxyphenyl)cyclopropane-1-carboxamide typically involves multiple steps:

Formation of the Cyclopropane Ring: The cyclopropane ring can be synthesized through a Simmons-Smith reaction, where a diazo compound reacts with an alkene in the presence of a zinc-copper couple.

Thiazole Synthesis: The thiazole ring is often synthesized via the Hantzsch thiazole synthesis, which involves the condensation of α-haloketones with thioamides.

Coupling Reactions: The thiazole and cyclopropane intermediates are then coupled using standard amide bond formation techniques, such as the use of carbodiimides (e.g., EDCI) and coupling agents like HOBt.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This could include the use of continuous flow reactors for the Simmons-Smith reaction and automated synthesis platforms for the coupling steps.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the thiazole ring, leading to sulfoxide or sulfone derivatives.

Reduction: Reduction reactions can target the carbonyl group of the carboxamide, potentially converting it to an amine.

Substitution: Electrophilic aromatic substitution can occur on the methoxyphenyl ring, allowing for further functionalization.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include m-chloroperbenzoic acid (m-CPBA) and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Electrophilic aromatic substitution can be facilitated by reagents like bromine or chlorinating agents under acidic conditions.

Major Products

Oxidation: Sulfoxides and sulfones.

Reduction: Amines.

Substitution: Halogenated derivatives of the methoxyphenyl ring.

Scientific Research Applications

Chemistry

In chemistry, this compound is studied for its unique structural features and reactivity. It serves as a model compound for studying cyclopropane ring strain and thiazole chemistry.

Biology

Biologically, the compound is investigated for its potential as a bioactive molecule

Medicine

In medicinal chemistry, this compound is explored for its potential therapeutic effects. The combination of a cyclopropane ring and a thiazole moiety may confer unique biological activities, such as antimicrobial or anticancer properties.

Industry

Industrially, the compound could be used as an intermediate in the synthesis of more complex molecules, particularly in the pharmaceutical industry.

Mechanism of Action

The mechanism of action of (1R,2R)-N-[2-(4-ethyl-5-methyl-1,3-thiazol-2-yl)ethyl]-2-(2-methoxyphenyl)cyclopropane-1-carboxamide likely involves interactions with specific molecular targets, such as enzymes or receptors. The thiazole ring can interact with biological macromolecules through hydrogen bonding and π-π interactions, while the cyclopropane ring may provide rigidity and influence the overall binding affinity and specificity.

Comparison with Similar Compounds

Similar Compounds

(1R,2R)-N-[2-(4-methyl-1,3-thiazol-2-yl)ethyl]-2-(2-methoxyphenyl)cyclopropane-1-carboxamide: Similar structure but lacks the ethyl group on the thiazole ring.

(1R,2R)-N-[2-(4-ethyl-1,3-thiazol-2-yl)ethyl]-2-(2-methoxyphenyl)cyclopropane-1-carboxamide: Similar structure but lacks the methyl group on the thiazole ring.

Uniqueness

The presence of both ethyl and methyl groups on the thiazole ring in (1R,2R)-N-[2-(4-ethyl-5-methyl-1,3-thiazol-2-yl)ethyl]-2-(2-methoxyphenyl)cyclopropane-1-carboxamide makes it unique. These substituents can influence the compound’s electronic properties and steric interactions, potentially leading to distinct biological activities and reactivity profiles compared to its analogs.

This detailed overview provides a comprehensive understanding of (1R,2R)-N-[2-(4-ethyl-5-methyl-1,3-thiazol-2-yl)ethyl]-2-(2-methoxyphenyl)cyclopropane-1-carboxamide, covering its synthesis, reactions, applications, mechanism of action, and comparison with similar compounds